N-(1-ethyl-2-oxoindolin-5-yl)-3,4-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-ethyl-2-oxoindolin-5-yl)-3,4-dimethylbenzenesulfonamide, also known as E7820, is a small molecule drug that has been developed for the treatment of cancer. It is a potent inhibitor of angiogenesis, the process by which new blood vessels are formed, which is essential for the growth and spread of tumors. E7820 has shown promising results in preclinical studies, and is currently being evaluated in clinical trials for various types of cancer.
Scientific Research Applications
Antimicrobial and Anticancer Evaluation
Sulfonamide derivatives, similar in structure to N-(1-ethyl-2-oxoindolin-5-yl)-3,4-dimethylbenzenesulfonamide, have been synthesized and evaluated for their antimicrobial and anticancer activities. Research by Kumar et al. (2014) on sulfonamide compounds showed significant in vitro antimicrobial effectiveness and demonstrated anticancer activities that surpassed the standard drug carboplatin against certain cell lines. This suggests potential for these compounds in developing treatments against microbial infections and cancer (Kumar et al., 2014).
Analytical Chemistry Applications
In the realm of analytical chemistry, sulfonamides have been explored for their gas-liquid chromatographic properties. Vandenheuvel and Gruber (1975) discovered that dimethylformamide dialkylacetals react with primary sulfonamides, forming N-dimethylaminomethylene derivatives with excellent chromatographic properties. This finding has practical applications in the sensitive detection and quantification of sulfonamides in biological samples, demonstrating the compound's utility in analytical methodologies (Vandenheuvel & Gruber, 1975).
properties
IUPAC Name |
N-(1-ethyl-2-oxo-3H-indol-5-yl)-3,4-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c1-4-20-17-8-6-15(10-14(17)11-18(20)21)19-24(22,23)16-7-5-12(2)13(3)9-16/h5-10,19H,4,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZYAXSIWXOXECU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)CC2=C1C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.